Protective Groups

  • 1,2-Ethanediol
    • CAS RN
    • 107-21-1
    • Molecular Formula:
    • (C2H4O)nH2O (n = number of ethylene oxide units corresponding to a molecular weight of 6 000, about 140)
      HOCH2CH2OH
      HO(C2H4O)nH
      CH2OHCH2OH
      C2H6O2
    • Molecular Weight:
    • 62.07 g/mol
    Description
    1,2-Ethanediol, also known as 1,2-Ethanediol, is a useful research compound. Its molecular formula is (C2H4O)nH2O (n = number of ethylene oxide units corresponding to a molecular weight of 6 000, about 140) and...
  • N-(2-Bromobenzyloxycarbonyloxy)succinimide
    • CAS RN
    • 128611-93-8
    • Molecular Formula:
    • C12H10BrNO5
    • Molecular Weight:
    • 328.11 g/mol
    Description
    N-(2-Bromobenzyloxycarbonyloxy)succinimide is a useful research compound. Its molecular formula is C12H10BrNO5 and its molecular weight is 328.11 g/mol. The purity is usually 95%. BenchChem offers high-qua...
  • Tert-butyl (2,5-dioxopyrrolidin-1-yl) carbonate
    • CAS RN
    • 13139-12-3
    • Molecular Formula:
    • C9H13NO5
    • Molecular Weight:
    • 215.2 g/mol
    Description
    Tert-butyl (2,5-dioxopyrrolidin-1-yl) carbonate is a useful research compound. Its molecular formula is C9H13NO5 and its molecular weight is 215.2 g/mol. The purity is usually 95%.The exact mass of the compoun...
  • 1,2-Bis(chlorodimethylsilyl)ethane
    • CAS RN
    • 13528-93-3
    • Molecular Formula:
    • C6H16Cl2Si2
    • Molecular Weight:
    • 215.26 g/mol
    Description
    1,2-Bis(chlorodimethylsilyl)ethane is a useful research compound. Its molecular formula is C6H16Cl2Si2 and its molecular weight is 215.26 g/mol. The purity is usually 95%.The exact mass of the compound 1,2-Bis...
  • N-(Allyloxycarbonyloxy)succinimide
    • CAS RN
    • 135544-68-2
    • Molecular Formula:
    • C8H9NO5
    • Molecular Weight:
    • 199.16 g/mol
    Description
    N-(Allyloxycarbonyloxy)succinimide is a useful research compound. Its molecular formula is C8H9NO5 and its molecular weight is 199.16 g/mol. The purity is usually 95%.The exact mass of the compound N-(Allyloxy...
  • 2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonyl ...
    • CAS RN
    • 154445-78-0
    • Molecular Formula:
    • C13H17ClO3S
    • Molecular Weight:
    • 288.79 g/mol
    Description
    2,2,4,6,7-Pentamethyl-2,3-dihydrobenzofuran-5-sulfonyl chloride is a useful research compound. Its molecular formula is C13H17ClO3S and its molecular weight is 288.79 g/mol. The purity is usually 95%.The exact...
  • N-(2-Chlorobenzyloxycarbonyloxy)succinimide
    • CAS RN
    • 65853-65-8
    • Molecular Formula:
    • C12H10ClNO5
    • Molecular Weight:
    • 283.66 g/mol
    Description
    N-(2-Chlorobenzyloxycarbonyloxy)succinimide is a useful research compound. Its molecular formula is C12H10ClNO5 and its molecular weight is 283.66 g/mol. The purity is usually 95%. BenchChem offers high-qu...
  • Triisopropylsilyl trifluoromethanesulfonate
    • CAS RN
    • 80522-42-5
    • Molecular Formula:
    • C10H21F3O3SSi
    • Molecular Weight:
    • 306.42 g/mol
    Description
    Triisopropylsilyl trifluoromethanesulfonate, also known as Triisopropylsilyl trifluoromethanesulfonate, is a useful research compound. Its molecular formula is C10H21F3O3SSi and its molecular weight is 306.42 g...
  • N-(9-Fluorenylmethoxycarbonyloxy)succinimide
    • CAS RN
    • 82911-69-1
    • Molecular Formula:
    • C19H15NO5
    • Molecular Weight:
    • 337.3 g/mol
    Description
    N-(9-Fluorenylmethoxycarbonyloxy)succinimide, also known as N-(9-Fluorenylmethoxycarbonyloxy)succinimide, is a useful research compound. Its molecular formula is C19H15NO5 and its molecular weight is 337.3 g/mo...
  • 2-Bromo-1-ethylpyridinium tetrafluoroborate
    • CAS RN
    • 878-23-9
    • Molecular Formula:
    • C7H9BBrF4N
    • Molecular Weight:
    • 273.86 g/mol
    Description
    2-Bromo-1-ethylpyridinium tetrafluoroborate is a useful research compound. Its molecular formula is C7H9BBrF4N and its molecular weight is 273.86 g/mol. The purity is usually 95%.2-Bromo-1-ethyl-pyridinium tet...